Cas no 7399-16-8 (3-Pyrrolidinecarboxylicacid, 1,1'-(1,2-ethanediyl)bis[4,5-dioxo-, diethyl ester (9CI))

• Product name: 3-Pyrrolidinecarboxylicacid, 1,1'-(1,2-ethanediyl)bis[4,5-dioxo-, diethyl ester (9CI)
• CAS No: 7399-16-8
• MF: C₁₆H₂₀N₂O₈
• MW: 368.3386
• CID: 577940
• PubChem ID: 244316

3-Pyrrolidinecarboxylicacid, 1,1'-(1,2-ethanediyl)bis[4,5-dioxo-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[2-(4-ethoxycarbonyl-2,3-dioxopyrrolidin-1-yl)ethyl]-4,5-dioxopyrrolidine-3-carboxylate
• AC1L6DGF
• AC1Q6FKP
• AG-J-76791
• AR-1I4308
• CTK5D9060
• diethyl 1,1'-ethane-1,2-diylbis(4,5-dioxopyrrolidine-3-carboxylate)
• NSC55176
• NSC-55176
• DTXSID80288283
• 7399-16-8
• Diethyl 1,1'-(ethane-1,2-diyl)bis(4,5-dioxopyrrolidine-3-carboxylate)
• 3-Pyrrolidinecarboxylicacid, 1,1'-(1,2-ethanediyl)bis[4,5-dioxo-, diethyl ester (9CI)

• Inchi： InChI=1S/C16H20N2O8/c1-3-25-15(23)9-7-17(13(21)11(9)19)5-6-18-8-10(12(20)14(18)22)16(24)26-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： NZXJRBCOMWVHNL-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1CN(C(=O)C1=O)CCN2CC(C(=O)C2=O)C(=O)OCC

Computed Properties

• Exact Mass: 368.122
• Monoisotopic Mass: 368.12196560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 127.36